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Compound of Interest

Compound Name: 2-Bromopyridin-3-yl acetate

Cat. No.: B2699221

In the landscape of medicinal chemistry, pyridine and its derivatives are recognized as
"privileged scaffolds"—core structures that are recurrent motifs in a multitude of
pharmacologically active agents.[1] Their prevalence stems from their unique electronic
properties, ability to participate in hydrogen bonding, and metabolic stability. Within this class,
halo-pyridines serve as exceptionally versatile starting materials, providing a reactive handle for
the construction of complex molecular architectures through modern synthetic methodologies.

[2]

2-Bromopyridin-3-yl acetate (CAS No. 92671-70-0) is a prime exemplar of a strategically
functionalized building block. It features a pyridine core substituted with two key functionalities:
a bromine atom at the 2-position and an acetate group at the 3-position. This specific
arrangement is not accidental; it is designed for sequential and selective chemical
transformations. The bromine atom serves as a robust handle for palladium-catalyzed cross-
coupling reactions, enabling the formation of carbon-carbon and carbon-nitrogen bonds.[3][4]
Concurrently, the acetate group acts as a stable protecting group for a hydroxyl moiety, which
can be unmasked under controlled conditions to allow for further derivatization.

This guide provides an in-depth technical overview for researchers, scientists, and drug
development professionals on the properties, synthesis, reactivity, and strategic application of
2-Bromopyridin-3-yl acetate, positioning it as a key intermediate in the synthesis of novel

therapeutics.
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Section 1: Core Physicochemical and Spectroscopic
Profile

Understanding the fundamental properties of a reagent is the bedrock of its effective
application. Below is a summary of the key identifiers and physicochemical characteristics of 2-
Bromopyridin-3-yl acetate.

Property Value

CAS Number 92671-70-0[5][6]

Molecular Formula C7HsBrNO2

Molecular Weight 216.03 g/mol [7]

Synonyms 2-Bromo-3-acetoxypyridine, (2-bromopyridin-3-

yl) acetate[5]

Appearance Expected to be a solid (white to light yellow)[8]

Purity Commercially available up to 95%][5]

Predicted Spectroscopic Signhature

While a comprehensive, published spectral analysis for this specific molecule is not readily
available, its signature can be reliably predicted based on its structure and data from
analogous compounds like 2-bromopyridine and various phenyl acetates.[9][10][11]

¢ H NMR (400 MHz, CDCIs): The proton spectrum is expected to show three distinct signals in
the aromatic region corresponding to the pyridine ring protons. The proton at C4 would likely
appear as a doublet of doublets around & 7.3-7.5 ppm. The proton at C5 would be a doublet
of doublets around & 7.6-7.8 ppm, and the proton at C6 would be the most downfield,
appearing as a doublet of doublets around & 8.1-8.3 ppm. A sharp singlet for the acetate
methyl group (CHs) would be observed in the upfield region, typically around & 2.3-2.4 ppm.

e 13C NMR (100 MHz, CDCIs): The carbon spectrum would display signals for the five pyridine
carbons, with the carbon bearing the bromine (C2) being significantly influenced by the
halogen's electronic effects. The carbonyl carbon of the acetate group would appear
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downfield, typically in the & 168-170 ppm range, while the methyl carbon would be found
upfield around & 20-21 ppm.

« Infrared (IR) Spectroscopy: The IR spectrum would be characterized by a strong carbonyl
(C=0) stretching band from the acetate group, expected around 1760-1770 cm~1. Aromatic
C-H and C=C/C=N stretching vibrations would also be present in the 3100-3000 cm~* and
1600-1400 cm~1 regions, respectively. A C-O stretch from the ester linkage would be visible
around 1200-1250 cm~1.

o Mass Spectrometry (MS): The mass spectrum would show a characteristic isotopic pattern
for the molecular ion [M]* and [M+2]* due to the presence of the bromine atom (’°Br and
81Br in approximately a 1:1 ratio).

Section 2: Synthesis and Purification

A logical and efficient synthesis of 2-Bromopyridin-3-yl acetate involves the acetylation of 2-
bromo-3-hydroxypyridine. This precursor is readily accessible from 2-aminopyridine through a
multi-step sequence involving diazotization and bromination.[12]

Proposed Synthetic Workflow

The overall transformation can be visualized as a two-stage process: first, the synthesis of the
key precursor, and second, the final acetylation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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